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Compound of Interest

Compound Name: Propylthiouracil

Cat. No.: B1679721 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the chemical and physical properties of

Propylthiouracil (PTU), a critical thiourea antithyroid agent. The information herein is intended

to support the design and execution of robust scientific experiments by providing essential data

on its stability, solubility, and mechanism of action, alongside detailed experimental protocols.

Core Chemical and Physical Properties
Propylthiouracil (PTU) is a white, crystalline, thiocarbamide compound known for its role in

managing hyperthyroidism.[1] Its utility in experimental settings is dictated by its fundamental

physicochemical characteristics. A comprehensive summary of these properties is presented

below.

Table 1: Physicochemical Properties of Propylthiouracil
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Property Value Source(s)

IUPAC Name
6-propyl-2-sulfanylidene-1H-

pyrimidin-4-one
[2]

Molecular Formula C₇H₁₀N₂OS [2][3]

Molecular Weight 170.23 g/mol [2][3]

Melting Point 218-221 °C [2][4][5]

pKa (Strongest Acidic) 8.09 [6][7]

Water Solubility 1.1 - 1.2 mg/mL (at 20-25 °C) [5][6][8]

Solubility in Organic Solvents

Ethanol: ~16 mg/mLDMSO:

~10 mg/mLDMF: ~12.5

mg/mLAcetone: ~16 mg/mL1N

NaOH: 50 mg/mL (with heat)

[5][8][9]

Appearance
White, crystalline powder with

a bitter taste.
[1][2]

Stability

Stable under normal

conditions; light-sensitive.[4][8]

In extemporaneously prepared

oral suspensions (5 mg/mL), it

is stable for at least 70 days at

25°C and 91 days at 4°C.[10]

[11][12]

Mechanism of Action: Dual Inhibition Pathway
Propylthiouracil exerts its therapeutic effects by targeting two primary pathways in thyroid

hormone regulation.

Inhibition of Thyroid Peroxidase (TPO): PTU's principal mechanism is the inhibition of TPO, a

key enzyme in the thyroid gland.[4][13][14] TPO is responsible for oxidizing iodide (I⁻) to

iodine (I₀) and subsequently incorporating it onto tyrosine residues of the thyroglobulin

protein.[4][6][15] By blocking this enzyme, PTU effectively halts the synthesis of new thyroid

hormones, thyroxine (T4) and triiodothyronine (T3).[13][16]
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Inhibition of 5'-deiodinase: Unlike some other antithyroid drugs like methimazole, PTU also

inhibits the peripheral enzyme 5'-deiodinase.[8][13][15] This enzyme is responsible for

converting T4 into T3, which is the more metabolically active form of the hormone.[1][16][17]

This dual action makes PTU particularly effective in acute situations like a thyroid storm,

where a rapid reduction in active thyroid hormone is required.[1][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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